Cas no 1017553-73-9 (3-(2-ethoxyphenyl)butanoic acid)

• Product Name: 3-(2-ethoxyphenyl)butanoic acid
• CAS No: 1017553-73-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6387400
• PubChem ID: 43211334
• Update Time: 2025-10-29

3-(2-ethoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyphenyl)butanoic acid
• SCHEMBL1208831
• EN300-1856410
• 1017553-73-9

• Inchi： 1S/C12H16O3/c1-3-15-11-7-5-4-6-10(11)9(2)8-12(13)14/h4-7,9H,3,8H2,1-2H3,(H,13,14)
• InChI Key： MMDQGELAMOGWKS-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C(C)CC(=O)O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-ethoxyphenyl)butanoic acid

Professional Introduction to 3-(2-ethoxyphenyl)butanoic acid (CAS No. 1017553-73-9)

3-(2-ethoxyphenyl)butanoic acid, with the chemical formula C₁₂H₁₅CO₂ and CAS number 1017553-73-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its ethyl phenyl and butanoic acid moieties, has garnered attention for its potential applications in drug development and chemical research. The structural features of 3-(2-ethoxyphenyl)butanoic acid make it a versatile intermediate, facilitating the synthesis of various pharmacologically active agents.

The CAS number 1017553-73-9 provides a unique identifier for this compound, ensuring precise classification and referencing in scientific literature. Its molecular structure consists of a butanoic acid backbone substituted with a 2-ethoxyphenyl group, which imparts specific electronic and steric properties. These characteristics are crucial for its role in medicinal chemistry, where molecular interactions with biological targets are of primary interest.

In recent years, 3-(2-ethoxyphenyl)butanoic acid has been explored for its pharmacological properties. Studies have indicated that derivatives of this compound exhibit promising activities in modulating biological pathways relevant to inflammation, pain, and neurodegenerative disorders. The ethyl phenyl moiety, in particular, is known to enhance binding affinity to certain enzyme targets, making it a valuable scaffold for drug design.

One of the most compelling aspects of 3-(2-ethoxyphenyl)butanoic acid is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop novel analogs with enhanced pharmacokinetic profiles. For instance, modifications to the butanoic acid chain or the ethoxyphenyl group can significantly alter the compound's solubility, metabolic stability, and target specificity.

The pharmaceutical industry has shown particular interest in 3-(2-ethoxyphenyl)butanoic acid due to its potential as an intermediate in the production of therapeutic agents. Its incorporation into drug candidates has led to compounds with improved efficacy and reduced side effects. Furthermore, the compound's compatibility with various synthetic methodologies makes it an attractive choice for industrial-scale production.

Advances in computational chemistry have further enhanced the understanding of 3-(2-ethoxyphenyl)butanoic acid's behavior. Molecular modeling studies have provided insights into how structural modifications influence biological activity. These predictions have guided experimental efforts, accelerating the discovery process for new drug candidates derived from this scaffold.

The chemical synthesis of 3-(2-ethoxyphenyl)butanoic acid involves well-established protocols that highlight its synthetic accessibility. Key steps typically include Friedel-Crafts acylation followed by reduction and etherification reactions. Such methodologies underscore the compound's importance as a versatile intermediate in organic synthesis.

In conclusion, 3-(2-ethoxyphenyl)butanoic acid (CAS No. 1017553-73-9) represents a critical component in modern pharmaceutical research. Its unique structural attributes and functional groups make it an invaluable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new applications for this compound, its significance in drug discovery is expected to grow further.